Cas no 16468-97-6 (4'-Bromo-benzenesulfonanilide)

• Product Name: 4'-Bromo-benzenesulfonanilide
• CAS No: 16468-97-6
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• MDL: MFCD00159375
• CID: 183987
• PubChem ID: 293101
• Update Time: 2025-04-19

4'-Bromo-benzenesulfonanilide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(4-bromophenyl)-
• N-(4-Bromophenyl)benzenesulfonamide
• 4'-Bromobenzenesulfonanilide
• Benzenesulfonamide,N-(4-bromophenyl)
• Benzenesulfonanilide,4'-bromo
• benzenesulfonic acid-(4-bromo-anilide)
• Benzolsulfonsaeure-(4-brom-anilid)
• N-(4-Bromophenyl)benzenesulfonamide #
• 4-(Difluoromethoxy)phenacylbromide
• Z45620033
• N-(4-Bromo-phenyl)-benzenesulfonamide
• CCG-105190
• (4-bromophenyl)(phenylsulfonyl)amine
• NSC159417
• N-p-bromophenylbenzenesulphonamide
• CS-0270219
• NSC-159417
• SR-01000416253-1
• Benzenesulfonamide, N-(4-bromophenyl)-
• SR-01000416253
• HHLFFQAEABRCOJ-UHFFFAOYSA-N
• 16468-97-6
• AKOS000171746
• AE-641/00009022
• DTXSID40303623
• MFCD00159375
• Benzenesulfonanilide, 4'-bromo-
• EU-0003126
• SCHEMBL25212958
• STK056574
• HS-4053
• DTXCID70254755
• 4'-Bromo-benzenesulfonanilide

• MDL： MFCD00159375
• Inchi： 1S/C12H10BrNO2S/c13-10-6-8-11(9-7-10)14-17(15,16)12-4-2-1-3-5-12/h1-9,14H
• InChI Key： HHLFFQAEABRCOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 310.96200
• Monoisotopic Mass: 310.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.6A^2

Experimental Properties

• Density: 1.603
• Boiling Point: 423.1°Cat760mmHg
• Flash Point: 209.7°C
• Refractive Index: 1.657
• PSA: 54.55000
• LogP: 4.40370